![molecular formula C10H10N2O4 B1384512 3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-ol CAS No. 26904-02-9](/img/structure/B1384512.png)
3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-ol
Overview
Description
The compound “3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-ol” is a derivative of the 1,2,4-oxadiazole family . 1,2,4-oxadiazoles are heterocyclic compounds containing an oxadiazole ring, which is a five-membered aromatic ring with two carbon atoms, two nitrogen atoms, and one oxygen atom . The “3,4-Dimethoxyphenyl” part suggests the presence of a phenyl (benzene) ring with two methoxy (OCH3) groups attached at the 3rd and 4th positions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific molecular structure. Factors such as polarity, molecular weight, and functional groups would all play a role .
Scientific Research Applications
Antimicrobial and Anti-Proliferative Activities
The compound 3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-ol has been studied for its antimicrobial and anti-proliferative activities. A study by Al-Wahaibi et al. (2021) synthesized N-Mannich bases of 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole derivatives and evaluated their inhibitory activity against various pathogenic bacteria and yeast-like fungus, Candida albicans. Some of these compounds showed potent activity against Gram-positive bacteria and displayed broad-spectrum antibacterial activities. Furthermore, their anti-proliferative activity against various cancer cell lines, including prostate, colorectal, hepatocellular carcinoma, epithelioid carcinoma, and breast cancer, was also evaluated, with certain derivatives showing optimum activity (Al-Wahaibi et al., 2021).
Anticancer Evaluation
Polkam et al. (2021) conducted a study on the design, synthesis, and anticancer evaluation of new 1,3,4-oxadiazole thioether derivatives. This study highlighted the synthesis of oxadiazole derivatives with a 2,5-dimethoxyphenyl substituent and their screening for anticancer activity against various human cancer cells. Certain derivatives demonstrated superior activity, particularly against breast cancer cell lines (Polkam et al., 2021).
Antimicrobial Activity
Mohana (2013) synthesized a series of new 2-(2,4-dimethoxyphenyl)-1,3,4-oxadiazole derivatives and screened them for their in vitro antimicrobial activity. The results indicated that some of these compounds displayed potential activity, comparable to commercial antibiotics, against tested strains (Mohana, 2013).
Spectral Luminescent Properties
Mikhailov et al. (2018) studied the spectral luminescent properties of 2-Aryl-5-(2,6-dimethoxyphenyl)-1H-1,3,4-oxadiazoles. They found that oxadiazoles containing phenyl or o-methoxyphenyl substituents in position 2 luminesced with a high quantum yield in both polar and nonpolar solvents (Mikhailov et al., 2018).
Anti-Inflammatory Activity
Labanauskas et al. (2001) synthesized new derivatives of 3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazole-5-thiol and 2-amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole, which exhibited anti-inflammatory activity. This study highlighted the potential of these compounds as therapeutic agents for inflammation-related conditions (Labanauskas et al., 2001).
Mechanism of Action
Target of Action
A structurally similar compound, 3-(3,4-dimethoxyphenyl)propanoic acid, has been reported to interact withAromatic-amino-acid aminotransferase . This enzyme plays a crucial role in the metabolism of aromatic amino acids.
Mode of Action
The exact mode of action of 3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-ol is currently unknown due to the lack of specific studies on this compound. Based on the structural similarity to 3-(3,4-dimethoxyphenyl)propanoic acid, it can be hypothesized that it may interact with its target enzyme to modulate its activity .
Biochemical Pathways
Given its potential interaction with aromatic-amino-acid aminotransferase, it could potentially influence the metabolic pathways of aromatic amino acids .
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-4H-1,2,4-oxadiazol-5-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O4/c1-14-7-4-3-6(5-8(7)15-2)9-11-10(13)16-12-9/h3-5H,1-2H3,(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJPCTSWXCGZURM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=O)N2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26904-02-9 | |
Record name | 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.